Cas no 1823289-28-6 (4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 1823289-28-6
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5809930
• PubChem ID: 91886295
• Update Time: 2025-06-20

4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHYL-4-NITROPHENYL)-1,3-THIAZOL-2-AMINE
• 1823289-28-6
• EN300-1851587
• 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine

• Inchi： 1S/C10H9N3O2S/c1-6-4-7(2-3-9(6)13(14)15)8-5-16-10(11)12-8/h2-5H,1H3,(H2,11,12)
• InChI Key： HLVIIHYUNNMWGB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.04154771g/mol
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine

Professional Introduction to 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 1823289-28-6)

4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1823289-28-6, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a thiazole core and a nitrophenyl substituent makes it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine consists of a thiazole ring fused with an aromatic ring system. The thiazole moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. In particular, the combination of the thiazole ring with a nitrophenyl group introduces potential pharmacophores that can interact with biological targets in novel ways. This structural motif has been explored in the development of antimicrobial, anti-inflammatory, and anticancer agents.

Recent research has highlighted the importance of heterocyclic compounds in drug design. Among these, thiazole derivatives have shown considerable promise due to their ability to modulate various biological pathways. The nitro group in the 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine molecule can serve as a key pharmacophore, influencing both the electronic properties and the reactivity of the compound. This feature makes it an attractive candidate for further chemical modification and functionalization.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can interact with specific targets with high selectivity and efficacy. The structural features of 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine make it a suitable candidate for such studies. The compound's ability to engage with biological receptors or enzymes could lead to the discovery of new therapeutic agents. Additionally, its nitro group provides a handle for chemical derivatization, allowing researchers to fine-tune its properties for specific applications.

The synthesis of 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization. The introduction of the thiazole ring typically involves cyclization reactions between appropriate precursors, while the nitrophenyl substituent can be introduced through electrophilic aromatic substitution or other coupling reactions. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve yields and purity.

The pharmacological profile of 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The thiazole core is known to be present in several bioactive molecules, including antibiotics and antifungals. The nitrophenyl group adds another layer of complexity, potentially influencing both the potency and selectivity of the compound's interactions with biological targets.

In conclusion, 4-(3-Methyl-4-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 1823289-28-6) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of new drugs and therapeutic strategies.